Cas no 91725-16-5 ((S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain)

(S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain structure
91725-16-5 structure
Product Name:(S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain
CAS No:91725-16-5
MF:C6H13NO2
MW:131.172921895981
CID:2033397
PubChem ID:11355498
Update Time:2025-04-21

(S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain Chemical and Physical Properties

Names and Identifiers

    • (S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain
    • (S)-(1-Carboxy-aethyl)-trimethyl-ammonium
    • Betain
    • (S)-(1-carboxy-ethyl)-trimethyl-ammonium
    • betaine
    • (S)-alpha-Trimethylammonium-propionsaeure
    • alanine betaine
    • alpha-alaninebetaine
    • methylbetain
    • 2-(trimethylazaniumyl)propanoate
    • DTXSID401345900
    • starbld0019802
    • 91725-16-5
    • 2-(Trimethylammonio)propanoate
    • CHEBI:145235
    • SCHEMBL1230610
    • Inchi: 1S/C6H13NO2/c1-5(6(8)9)7(2,3)4/h5H,1-4H3
    • InChI Key: CJKONRHMUGBAQI-UHFFFAOYSA-N
    • SMILES: [O-]C(C(C)[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 131.094628657Da
  • Monoisotopic Mass: 131.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 40.1Ų
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